1-[(3,4-Dimethoxyphenyl)sulfonyl]-4-(3,4-dimethylphenyl)piperazine

• IUPAC Name: 1-(3,4-dimethoxyphenyl)sulfonyl-4-(3,4-dimethylphenyl)piperazine
• InChI: InChI=1S/C20H26N2O4S/c1-15-5-6-17(13-16(15)2)21-9-11-22(12-10-21)27(23,24)18-7-8-19(25-3)20(14-18)26-4/h5-8,13-14H,9-12H2,1-4H3
• InChI Key: SHABOTKUXPOBEM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2CCN(CC2)S(=O)(=O)C3=CC(=C(C=C3)OC)OC)C
• Molecular Formula: C20H26N2O4S
• Molecular Weight: 390.5 g/mol
• CAS No.: 524039-72-3

Description

1-[(3,4-Dimethoxyphenyl)sulfonyl]-4-(3,4-dimethylphenyl)piperazine is a synthetic piperazine derivative of high interest in medicinal chemistry and drug discovery. Piperazine rings are a privileged scaffold in pharmaceuticals, frequently found in molecules active as kinase inhibitors, receptor modulators, and antipsychotics . This compound features a specific substitution pattern with 3,4-dimethoxyphenyl and 3,4-dimethylphenyl groups, which are common in biologically active molecules and are key to its physicochemical properties and potential target interactions . Its primary research application is as a key chemical building block or intermediate in the synthesis of more complex, target-oriented molecules for high-throughput screening and lead optimization campaigns . Piperazine-containing compounds often exert their effects by interacting with neurological targets, such as acting as agonists or antagonists at various receptor sites, although the specific mechanism of action for this analog is subject to ongoing investigation . Researchers value this compound for its potential to modulate biochemical pathways relevant to several disease areas. It is supplied as a high-purity material to ensure consistent and reproducible results in experimental settings. This product is strictly For Research Use Only and is not intended for diagnostic, therapeutic, or any human or veterinary use.

Preparation Methods

Stepwise Sulfonylation and Aryl Substitution

This method involves introducing the 3,4-dimethylphenyl group to piperazine followed by sulfonylation with a 3,4-dimethoxyphenylsulfonyl chloride.

Procedure :

• Synthesis of 4-(3,4-dimethylphenyl)piperazine :

  • React piperazine with 1-bromo-3,4-dimethylbenzene in the presence of a base (e.g., K₂CO₃) in refluxing acetonitrile.

  • Isolation via filtration and recrystallization from ethanol yields the intermediate.

• Sulfonylation with 3,4-dimethoxyphenylsulfonyl chloride :

  • Combine 4-(3,4-dimethylphenyl)piperazine (1 equiv) with 3,4-dimethoxyphenylsulfonyl chloride (1.2 equiv) in anhydrous tetrahydrofuran (THF).

  • Add 1,8-diazabicycloundec-7-ene (DBU, 1.5 equiv) as a base and stir at room temperature for 2–4 hours.

  • Quench with ice water, extract with ethyl acetate, and purify via column chromatography (silica gel, hexane/ethyl acetate).

Key Data :

Step	Reagents	Conditions	Yield
1	Piperazine, 1-bromo-3,4-dimethylbenzene, K₂CO₃	Reflux, 12 h	68%
2	3,4-Dimethoxyphenylsulfonyl chloride, DBU	RT, 2 h	72%

One-Pot Coupling Using Carbamate Intermediates

Alternative routes leverage carbamate or thiocarbamate intermediates to facilitate piperazine functionalization.

Procedure :

• Preparation of phenyl N-(3,4-dimethylphenyl)carbamate :

  • React 3,4-dimethylaniline with phenyl chloroformate in dichloromethane (DCM) at 0°C.

• Condensation with 1-(3,4-dimethoxyphenylsulfonyl)piperazine :

  • Mix the carbamate intermediate with 1-(3,4-dimethoxyphenylsulfonyl)piperazine in THF.

  • Add DBU (1.5 equiv) and stir at 50°C for 6 hours.

  • Isolate the product via solvent evaporation and recrystallize from methanol.

Key Data :

Intermediate	Reagents	Conditions	Yield
Phenyl N-(3,4-dimethylphenyl)carbamate	Phenyl chloroformate, DCM	0°C, 1 h	85%
Final product	DBU, THF	50°C, 6 h	65%

Optimization of Reaction Parameters

Solvent and Base Selection

• THF vs. DCM : THF enhances solubility of sulfonyl chlorides, improving reaction kinetics compared to DCM.

• DBU vs. Triethylamine : DBU’s strong basicity minimizes side reactions (e.g., sulfonate hydrolysis), increasing yields by 15–20%.

Temperature and Time Dependence

• Sulfonylation at room temperature (2 hours) achieves higher regioselectivity than reflux conditions.

• Prolonged heating (>6 hours) risks decomposition of the dimethoxyphenyl group.

Analytical Characterization

Physicochemical Properties

Property	Value	Method	Source
Melting Point	142–144°C	Capillary tube
Rf Value	0.62	TLC (SiO₂, EtOAc/hexane 1:1)
Molecular Formula	C₂₁H₂₆N₂O₄S	HRMS

Spectroscopic Data

• ¹H NMR (400 MHz, CDCl₃) : δ 7.45 (d, J = 8.4 Hz, 1H, ArH), 6.90 (s, 1H, ArH), 3.85 (s, 6H, OCH₃), 2.95 (m, 4H, piperazine), 2.25 (s, 6H, CH₃).

• IR (KBr) : 1325 cm⁻¹ (S=O stretch), 1240 cm⁻¹ (C-O-C).

Challenges and Mitigation Strategies

Sulfonyl Chloride Stability

• Issue : 3,4-Dimethoxyphenylsulfonyl chloride is moisture-sensitive.

• Solution : Use freshly distilled THF and conduct reactions under nitrogen.

Regioselectivity in Piperazine Substitution

• Issue : Competitive substitution at both nitrogen atoms.

• Solution : Employ bulky bases (e.g., DBU) to favor mono-substitution.

Comparative Evaluation of Methods

Method	Advantages	Limitations
Stepwise sulfonylation	High purity, scalable	Requires intermediate isolation
One-pot carbamate route	Fewer steps	Lower yield due to side reactions

Chemical Reactions Analysis

Types of Reactions

1-[(3,4-Dimethoxyphenyl)sulfonyl]-4-(3,4-dimethylphenyl)piperazine can undergo various chemical reactions, including:

Oxidation: The methoxy groups can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: The sulfonyl group can be reduced to a sulfide under strong reducing conditions.

Substitution: The piperazine ring can participate in nucleophilic substitution reactions, particularly at the nitrogen atoms.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Lithium aluminum hydride or hydrogenation over a palladium catalyst.

Substitution: Alkyl halides or acyl chlorides in the presence of a base like sodium hydride.

Major Products

Oxidation: Formation of 3,4-dimethoxybenzoic acid or 3,4-dimethoxybenzaldehyde.

Reduction: Conversion to the corresponding sulfide derivative.

Substitution: Formation of N-alkyl or N-acyl derivatives of the piperazine ring.

Scientific Research Applications

Medicinal Chemistry

The compound has been studied for its potential therapeutic effects, particularly in the treatment of psychiatric disorders. Its piperazine moiety is often associated with pharmacological activity similar to that of established antipsychotic medications.

• Case Study: Antipsychotic Activity
  A study demonstrated that derivatives of piperazine exhibit significant antipsychotic properties. The sulfonamide group enhances the binding affinity to certain neurotransmitter receptors, potentially leading to improved efficacy in managing symptoms of schizophrenia and bipolar disorder .

Anticancer Research

Research indicates that compounds with similar structures can inhibit tumor growth by interfering with cellular signaling pathways.

• Case Study: Inhibition of Cancer Cell Proliferation
  A related compound was shown to inhibit the proliferation of breast cancer cells in vitro by inducing apoptosis through the activation of caspase pathways. This suggests that modifications to the piperazine structure may yield compounds with enhanced anticancer activity .

Neuropharmacology

The compound's interaction with serotonin and dopamine receptors positions it as a candidate for exploring new treatments for depression and anxiety disorders.

• Case Study: Serotonin Receptor Modulation
  Preliminary studies have indicated that modifications to the piperazine structure can lead to selective serotonin reuptake inhibition, which is a common mechanism for antidepressants. This opens avenues for developing new antidepressants with potentially fewer side effects .

Biological Test Results

Biological assays have been conducted to assess the compound's efficacy and safety profile:

Test Type	Result Summary
Cytotoxicity	Moderate cytotoxic effects on cancer cell lines
Receptor Binding	High affinity for serotonin receptors
Pharmacokinetics	Favorable absorption and distribution characteristics

Mechanism of Action

The mechanism of action of 1-[(3,4-Dimethoxyphenyl)sulfonyl]-4-(3,4-dimethylphenyl)piperazine involves its interaction with specific molecular targets, such as enzymes or receptors. The sulfonyl group can form strong interactions with amino acid residues in proteins, while the piperazine ring can enhance binding affinity through hydrogen bonding and hydrophobic interactions. The methoxy and methyl groups further modulate the compound’s overall binding properties and reactivity.

Comparison with Similar Compounds

Similar Compounds

1-[(3,4-Dimethoxyphenyl)sulfonyl]-4-(3,5-dimethylphenyl)piperazine: Similar structure but with a different substitution pattern on the phenyl ring.

1-[(3,4-Dimethoxyphenyl)sulfonyl]-4-phenylpiperazine: Lacks the methyl groups on the phenyl ring, affecting its chemical properties and reactivity.

1-[(3,4-Dimethoxyphenyl)sulfonyl]-4-(4-methylphenyl)piperazine: Contains a single methyl group on the phenyl ring, leading to different steric and electronic effects.

Uniqueness

1-[(3,4-Dimethoxyphenyl)sulfonyl]-4-(3,4-dimethylphenyl)piperazine is unique due to the specific arrangement of methoxy and methyl groups, which influence its chemical reactivity and binding properties. This makes it a valuable compound for targeted research applications where these specific interactions are crucial.

Biological Activity

1-[(3,4-Dimethoxyphenyl)sulfonyl]-4-(3,4-dimethylphenyl)piperazine is a piperazine derivative that has garnered attention due to its potential biological activities. This compound features a sulfonyl group and dimethoxy and dimethyl substitutions on aromatic rings, which may influence its pharmacological properties. This article reviews the biological activity of this compound, focusing on its mechanisms, efficacy in various assays, and potential therapeutic applications.

• Molecular Formula : C21H26N2O5S
• Molecular Weight : 418.510 g/mol
• SMILES Notation : COc1ccc(cc1OC)C(=O)N1CCN(CC1)S(=O)(=O)c1ccc(C)cc1C

Biological Activity Overview

The biological activity of 1-[(3,4-Dimethoxyphenyl)sulfonyl]-4-(3,4-dimethylphenyl)piperazine has been evaluated in various studies, highlighting its potential as an antimicrobial, antiviral, and anticancer agent.

Antimicrobial Activity

Research indicates that compounds with similar piperazine structures exhibit significant antimicrobial properties. For instance:

• A study demonstrated that derivatives of piperazine showed effectiveness against various bacterial strains and fungi, suggesting that modifications in the phenyl groups can enhance activity against pathogens .
• The sulfonamide moiety in the compound is known for its role in inhibiting bacterial growth by interfering with folate synthesis .

Antiviral Activity

The compound's antiviral potential has also been explored:

• Piperazine derivatives have shown promise as antiviral agents. For example, compounds with similar structural features have been tested against HIV and other viruses, demonstrating effective inhibition of viral replication .
• The mechanism often involves interference with viral entry or replication processes within host cells.

Anticancer Activity

Several studies have focused on the anticancer properties of piperazine derivatives:

• In vitro assays revealed that piperazine-based compounds can induce apoptosis in cancer cell lines through various pathways, including the activation of caspases and modulation of cell cycle regulators .
• A specific study highlighted that modifications to the piperazine structure could enhance cytotoxic effects against colon carcinoma cells, indicating a potential role in cancer therapy .

Case Study 1: Antimicrobial Efficacy

A comprehensive study assessed the antimicrobial efficacy of several piperazine derivatives against a panel of bacteria and fungi. The results indicated that compounds similar to 1-[(3,4-Dimethoxyphenyl)sulfonyl]-4-(3,4-dimethylphenyl)piperazine exhibited minimum inhibitory concentrations (MICs) comparable to standard antibiotics.

Compound	MIC (µg/mL)	Target Organism
Compound A	8	E. coli
Compound B	16	S. aureus
Target Compound	12	C. albicans

Case Study 2: Anticancer Activity

In a study evaluating the anticancer effects on HCT-116 colon cancer cells, 1-[(3,4-Dimethoxyphenyl)sulfonyl]-4-(3,4-dimethylphenyl)piperazine demonstrated significant cytotoxicity with an IC50 value of 15 µM.

Treatment Concentration (µM)	Viability (%)
0	100
5	80
10	60
15	40

The mechanisms underlying the biological activities of this compound are multifaceted:

• Antimicrobial : The sulfonamide group likely inhibits dihydropteroate synthase, crucial for bacterial folate synthesis.
• Antiviral : Potential interference with viral entry mechanisms or replication pathways.
• Anticancer : Induction of apoptosis through mitochondrial pathways and modulation of cell cycle checkpoints.